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Compound of Interest

Compound Name: 3-Deoxy-3-fluoro-D-glucose-13C

Cat. No.: B12391040 Get Quote

The proper management and disposal of chemical reagents are paramount to ensuring

laboratory safety and environmental protection. This guide provides detailed procedural

information for the safe disposal of 3-Deoxy-3-fluoro-D-glucose-13C, a stable isotope-labeled

sugar analog. Adherence to these protocols is essential for researchers, scientists, and

professionals in drug development.

A critical aspect of handling isotopically labeled compounds is determining whether the isotope

is stable or radioactive. 3-Deoxy-3-fluoro-D-glucose-13C is labeled with Carbon-13, which is

a stable, non-radioactive isotope.[1][2][3] Consequently, it does not require the specialized

handling and disposal protocols mandated for radioactive materials.[1][2] The disposal

procedures for compounds enriched with stable isotopes generally align with those for their

unlabeled chemical counterparts.[1][3]

However, the presence of fluorine in the molecule necessitates careful handling due to its

potential hazards. The hazard codes H302, H312, and H332 indicate that the compound may

be harmful if swallowed, in contact with skin, or inhaled.[4] Therefore, disposal must be

conducted in a manner that mitigates these risks and prevents environmental release.

Quantitative Data Summary
For quick reference, the following table summarizes key data for 3-Deoxy-3-fluoro-D-glucose.
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Parameter Value Reference

Chemical Formula C₅(¹³C)H₁₁FO₅ [5]

Molecular Weight ~182.15 g/mol [4][6]

CAS Number 14049-03-7 [4][6][7]

Melting Point 113 °C [4]

Long-Term Storage
Store at < -15°C, keep dry,

under inert gas (Nitrogen)
[4]

Hazard Codes

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

if inhaled)

[4]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the proper disposal of 3-Deoxy-3-fluoro-D-
glucose-13C from a laboratory setting.

1. Waste Identification and Segregation:

Clearly identify the waste stream containing 3-Deoxy-3-fluoro-D-glucose-13C.

Segregate this waste from radioactive waste and general laboratory trash.[1][3]

If the compound is mixed with other hazardous chemicals, the disposal procedure must

account for the hazards of all components in the mixture.

2. Personal Protective Equipment (PPE):

Prior to handling the waste, ensure appropriate personal protective equipment is worn.

This includes safety goggles with side-shields, chemical-resistant gloves (e.g., nitrile), and a

laboratory coat.[1][8][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bldpharm.com/products/478518-97-7.html
https://www.biosynth.com/p/MD05769/14049-03-7-3-deoxy-3-fluoro-d-glucose
https://pubchem.ncbi.nlm.nih.gov/compound/122305
https://www.biosynth.com/p/MD05769/14049-03-7-3-deoxy-3-fluoro-d-glucose
https://pubchem.ncbi.nlm.nih.gov/compound/122305
https://cdn.usbio.net/molecular-biology/293058/3-Deoxy-3-fluoro-D-glucose/data-sheet
https://www.biosynth.com/p/MD05769/14049-03-7-3-deoxy-3-fluoro-d-glucose
https://www.biosynth.com/p/MD05769/14049-03-7-3-deoxy-3-fluoro-d-glucose
https://www.biosynth.com/p/MD05769/14049-03-7-3-deoxy-3-fluoro-d-glucose
https://www.benchchem.com/product/b12391040?utm_src=pdf-body
https://www.benchchem.com/product/b12391040?utm_src=pdf-body
https://www.benchchem.com/product/b12391040?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://crude.abx.de/api/public/document/byProduct/pdf/96cfb6ec-667a-4c4f-aec3-f6440235f909
https://www.lantheus.com/assets/fluorodeoxyglucose-f18_oct13-2015-2-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If handling the compound in powdered form where dust may be generated, a suitable

respirator should be used.[1]

3. Containment and Labeling:

Place the waste in a clearly labeled, sealed, and non-reactive container.

The label should prominently display the chemical name: "3-Deoxy-3-fluoro-D-glucose-13C
Waste" and include appropriate hazard symbols (e.g., GHS07 for harmful).[4]

4. Disposal Pathway:

Do not pour this chemical down the drain or dispose of it in regular trash.[1][3] This is to

prevent its release into the environment, where it may be harmful to aquatic life.[1]

The primary and recommended disposal route is through a licensed and approved chemical

waste disposal company.[1][2]

Provide the waste disposal vendor with the Safety Data Sheet (SDS) for the compound to

ensure they can handle it appropriately.

5. Accidental Release Measures:

In case of a spill, wear full personal protective equipment.[1]

Avoid breathing any dust or vapors.[1]

Prevent the spill from spreading or entering drains.[1][8]

Carefully sweep up solid material or absorb liquid spills and place it in the designated waste

container for disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Deoxy-3-fluoro-D-glucose-13C.
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Disposal Workflow for 3-Deoxy-3-fluoro-D-glucose-13C

Start: Waste containing
3-Deoxy-3-fluoro-D-glucose-13C

Is the waste radioactive?
(e.g., contains 18F)

Follow Institutional
Radioactive Waste Protocol

Yes

Is it mixed with other
hazardous chemicals?

No (Stable 13C isotope)

Consult SDS of all components.
Dispose as mixed hazardous waste.

Yes

Dispose as non-radioactive
chemical waste.

No

Package, label, and transfer
to a licensed chemical waste vendor.

Do NOT pour down the drain.

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-Deoxy-3-fluoro-D-glucose-13C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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